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Compound of Interest

Compound Name: Cyclo(Gly-Gln)

Cat. No.: B1242578 Get Quote

Section 1: Cyclo(Gly-Gln)
Cyclo(Gly-Gln) is a cyclic dipeptide with recognized applications in peptide synthesis and drug

development.[1] Its structure offers enhanced stability and bioavailability, which are

advantageous for therapeutic agent development.[1] Research has primarily focused on its

potential role in reversing opioid-induced cardiorespiratory depression.

Quantitative Data Summary
Table 1: Effects of Cyclo(Gly-Gln) on Opioid-Induced Cardiorespiratory Depression in Rats
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Treatment
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induced
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Respiratory
Depression

Reference

Cyclo(Gly-

Gln)

0.3, 0.6, 1.0

nmol

Intracerebrov

entricular

(i.c.v.)

Dose-

dependent

inhibition

Not specified [2]

Cyclo(Gly-

Gln)
5 mg/kg

Intra-arterial

(i.a.)

Significant

attenuation
Attenuated [2]

Gly-Gln Not specified
Intra-arterial

(i.a.)
Ineffective Not specified

Key Experimental Protocols
1. Opioid-Induced Cardiorespiratory Depression Model:

Animal Model: Pentobarbital-anesthetized rats.

Induction of Depression: Central administration of β-endorphin (0.5 nmol, i.c.v.) or morphine

(50 or 100 nmol, i.c.v.).

Intervention: Administration of Cyclo(Gly-Gln) via intracerebroventricular (i.c.v.) or intra-

arterial (i.a.) routes at specified doses.

Measured Parameters: Arterial pressure and heart rate were monitored to assess

cardiorespiratory function.

Key Finding: Intracerebroventricular Cyclo(Gly-Gln) produced a dose-dependent inhibition

of β-endorphin-induced hypotension. Intra-arterial administration was also effective,

suggesting the ability of Cyclo(Gly-Gln) to cross the blood-brain barrier.

Visualizing the Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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